4-Methylthiobutanaldoxime
Overview
Description
Omega-(methylsulfanyl)-(E)-alkanal oxime is an aliphatic aldoxime which is substituted at the omega position by a methylsulfanediyl group and in which the oxime moiety has E configuration. It is an aliphatic aldoxime and a methyl sulfide.
Scientific Research Applications
Synthesis and Evaluation of Derivatives
- Antiproliferative Activity: The compound "4-[[4-(2-methylthiazol-4-yl)phenyl]amino]-4-oxobutanoate" was synthesized and evaluated for antiproliferative activity, potentially inhibiting DNA gyrase-ATPase activity, indicating its use in cytotoxic properties research (Yurttaş, Evren, & Özkay, 2022).
Environmental and Biological Impact Studies
- Bioaccumulation and Toxicology: Research on the environmental impact of pesticides, including methyl parathion, found its presence in aquatic wildlife. The study also explored the bioaccumulation of 4-nitrophenol (4-NP), a metabolite of methyl parathion, in various organisms, highlighting the broader ecological implications of these chemicals (De La Vega Salazar, Tabche, & García, 1997).
Molecular Pathways and Biochemical Processes
- Apoptosis and Enzyme Activity: 4-Methylthio-2-oxobutanoic acid (MTOB), a related compound, was studied for its role in inducing apoptosis and affecting ornithine decarboxylase (ODC) activity in human cell lines. The findings suggest that MTOB's apoptotic effects are not solely due to ODC inhibition, indicating a more complex mechanism of action (Tang, Kadariya, Murphy, & Kruger, 2006).
Industrial and Chemical Synthesis Applications
- Drug Intermediate Synthesis: The synthesis of 4-(Methylthio)acetophenone, an important drug intermediate used in the production of Vioxx (Rofecoxib), a COX-2 inhibitor, was developed using heterogeneous catalysts. This process, aiming for environmental sustainability, is crucial for industrial-scale pharmaceutical production (Yadav & Bhagat, 2005).
Ethylene Biosynthesis
- Biosynthesis in Microorganisms: 4-Methylthio-2-oxobutanoate, identified in culture fluids of various microorganisms, is a key intermediate in ethylene biosynthesis from methionine, providing insights into microbial metabolism and potential applications in biotechnology (Billington, Golding, & Primrose, 1979).
properties
Product Name |
4-Methylthiobutanaldoxime |
|---|---|
Molecular Formula |
C5H11NOS |
Molecular Weight |
133.21 g/mol |
IUPAC Name |
(NE)-N-(4-methylsulfanylbutylidene)hydroxylamine |
InChI |
InChI=1S/C5H11NOS/c1-8-5-3-2-4-6-7/h4,7H,2-3,5H2,1H3/b6-4+ |
InChI Key |
DNYWTMVKWUGHCB-GQCTYLIASA-N |
Isomeric SMILES |
CSCCC/C=N/O |
Canonical SMILES |
CSCCCC=NO |
Origin of Product |
United States |
Retrosynthesis Analysis
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